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Famoxadone Profile

The following table summarizes the key characteristics of the fungicide Famoxadone. [1] [2]

Property

Description

Chemical Class

Mode of Action

Primary Use

Example
Applications

Example
Pathogens
Controlled

Solubility

Oxazolidinedione (a subclass of oxazolidinones) [2]
Respiration inhibitor (Qol fungicide, FRAC Group 11). Inhibits mitochondrial
respiration at complex Ill, disrupting energy (ATP) production in fungi. It is active

against zoospore germination and mycelial growth. [2]

Protectant fungicide with residual activity, used to control a broad spectrum of
plant pathogenic fungi including downy mildews and blights. [2]

Grapes, potatoes, tomatoes, peppers, cucurbits, and salad crops. [2]

Plasmopara viticola (downy mildew), Phytophthora blight, Alternaria leaf blight,
and anthracnose. [2]

Low aqueous solubility (0.059 mg/L at 20°C, pH 7) [2]
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Property Description

Isomerism Chiral molecule, typically exists as a racemic mixture (S-isomer to R-isomer ratio
is about 1:1) [3] [2]

Experimental Data and Protocols

Research on Famoxadone involves assessing its stereoselective environmental behavior and health risks, as

well as standard fungicide efficacy trials.

o Stereoselectivity in Cytotoxicity and Metabolism: A 2024 study assessed the health risks of

Famoxadone's enantiomers. Key methodological aspects include [3]:

o Focus: Evaluating stereoselectivity in ferroptosis-mediated cytotoxicity and metabolic

behaviors.
o Key System: The role of Cytochrome P450 enzymes in its metabolic pathway was

investigated.

o Standard Fungicide Efficacy Trials: The protocols for evaluating fungicides like Famoxadone

against specific pathogens (e.g., Plasmopara viticola) typically involve [4]:

o Phenotyping: Conducting leaf disk assays or whole plant bioassays to measure the level of

disease control in vivo.
o Genotyping: Monitoring for resistance by detecting mutations (e.g., G143A) in the target gene
(cytochrome b) using molecular techniques like PCR-RFLP or sequencing.

The diagram below illustrates the primary mode of action of Famoexadone and the associated resistance

mechanism. [4] [2]
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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